Cas no 6552-45-0 (Benzenemethanol, a-cyclopropyl-4-methoxy-)

• Product Name: Benzenemethanol, a-cyclopropyl-4-methoxy-
• CAS No: 6552-45-0
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 503421
• PubChem ID: 110901
• Update Time: 2025-04-19

Benzenemethanol, a-cyclopropyl-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-cyclopropyl-4-methoxy-
• alpha-cyclopropyl-4-methoxybenzyl alcohol
• Cyclopropyl(4-methoxyphenyl)methanol
• Α-CYCLOPROPYL-4-METHOXYBENZYL ALCOHOL
• (+/-)-1-cyclopropyl-1-(4-fluorophenyl)ethanol
• 1-(4-fluorophenyl)-1-cyclopropyl-ethanol
• 1-Cyclopropyl-1-(4-fluor-phenyl)-ethanol
• cyclopropyl-(4-methoxyphenyl)methanol
• EINECS 229-472-8
• NS00046184
• DTXSID00984114
• 6552-45-0

• Inchi： 1S/C11H14O2/c1-13-10-6-4-9(5-7-10)11(12)8-2-3-8/h4-8,11-12H,2-3H2,1H3
• InChI Key： BXGGHJJXFQJIDE-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)OC)C1CC1

Computed Properties

• Exact Mass: 178.09900
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46000
• LogP: 2.13860